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Compound of Interest

Compound Name: Coptisine chloride

Cat. No.: B190830 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Coptisine chloride, a bioactive isoquinoline alkaloid. Adherence to

these procedures is critical due to the compound's toxicity.

Coptisine chloride is classified as toxic if swallowed or in contact with skin, and fatal if

inhaled.[1][2] It may also cause damage to organs through prolonged or repeated exposure.[1]

[2][3] Therefore, stringent adherence to safety protocols is non-negotiable.

Essential Personal Protective Equipment (PPE)
When handling Coptisine chloride, a comprehensive suite of personal protective equipment is

required to minimize exposure risk.

Core PPE Requirements:

Respiratory Protection: A NIOSH-approved respirator is necessary, particularly when there is

a risk of inhaling dust.[1]

Eye Protection: Chemical safety goggles are mandatory to protect against splashes and

airborne particles.[1][4]

Hand Protection: Compatible chemical-resistant gloves must be worn.[1][4] It is crucial to

inspect gloves for any signs of degradation before use.[3][5]
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Body Protection: A lab coat should be worn to protect the skin and clothing from

contamination.[1]

Quantitative Safety Data
The following table summarizes key quantitative data regarding the toxicity of Coptisine
chloride.

Parameter Value Species Reference

LD50 (Oral) 880.18 mg/kg Mouse [6][7]

IC50 (IDO) 6.3 µM [6][7]

Ki (IDO) 5.8 µM [6][7]

Procedural Workflow for Handling Coptisine
Chloride
The following diagram outlines the standard operating procedure for safely handling Coptisine
chloride, from initial preparation to final disposal.
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1. Preparation Phase
2. Handling Phase 3. Spill & Emergency Procedures 4. Disposal Phase

Preparation

Handling

Spill & Emergency

Waste Disposal

Storage

Don appropriate PPE:
- Respirator
- Goggles
- Gloves

- Lab Coat

Work in a well-ventilated area
(e.g., chemical fume hood) Inspect chemical container for damage Avoid dust generation Weigh and handle the solid compound carefully Keep the container tightly closed when not in use

In case of skin contact:
Wash with plenty of soap and water

In case of eye contact:
Rinse with water for several minutes

In case of inhalation:
Move to fresh air and get immediate medical attention

In case of ingestion:
Immediately call a poison center or doctor

For spills:
Contain the spill, collect appropriately, and transfer to a chemical waste container

Dispose of waste in accordance with
local, state, and federal regulations Do not allow to enter sewers or waterways

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Coptisine Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190830#personal-protective-equipment-for-handling-
coptisine-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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